2-({3-[(4-chlorobenzyl)oxy]benzyl}amino)butan-1-ol hydrochloride

• IUPAC Name: 2-[[3-[(4-chlorophenyl)methoxy]phenyl]methylamino]butan-1-ol;hydrochloride
• InChI: InChI=1S/C18H22ClNO2.ClH/c1-2-17(12-21)20-11-15-4-3-5-18(10-15)22-13-14-6-8-16(19)9-7-14;/h3-10,17,20-21H,2,11-13H2,1H3;1H
• InChI Key: YYRJEETYKRNJAP-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NCC1=CC(=CC=C1)OCC2=CC=C(C=C2)Cl.Cl
• Molecular Formula: C18H23Cl2NO2
• Molecular Weight: 356.3 g/mol

Description

2-({3-[(4-chlorobenzyl)oxy]benzyl}amino)butan-1-ol hydrochloride is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. Also known as Buphenyl, this compound is widely used in the field of biochemistry and physiology to study various biological processes.

Mechanism of Action

The mechanism of action of 2-({3-[(4-chlorobenzyl)oxy]benzyl}amino)butan-1-ol hydrochloride involves its ability to modulate the activity of various enzymes and proteins involved in biological processes. This compound acts as an inhibitor of certain enzymes, thereby slowing down or stopping the activity of these enzymes. It also acts as an activator of certain proteins, thereby increasing their activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific biological process being studied. This compound has been shown to have a positive effect on protein synthesis, enzyme activity, and neurotransmitter function. It also has a positive effect on the metabolism of certain amino acids and neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-({3-[(4-chlorobenzyl)oxy]benzyl}amino)butan-1-ol hydrochloride in lab experiments is its ability to modulate the activity of specific enzymes and proteins. This allows researchers to study the effects of these enzymes and proteins on biological processes. However, one of the limitations of using this compound is that it may have off-target effects on other enzymes and proteins, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for the use of 2-({3-[(4-chlorobenzyl)oxy]benzyl}amino)butan-1-ol hydrochloride in scientific research. One potential direction is the development of new drugs and therapies for various diseases based on the mechanism of action of this compound. Another potential direction is the study of the effects of this compound on specific biological processes in different cell types and tissues. Additionally, the use of this compound in combination with other drugs or therapies may also be explored in future research.

Scientific Research Applications

2-({3-[(4-chlorobenzyl)oxy]benzyl}amino)butan-1-ol hydrochloride has a wide range of scientific research applications. It is primarily used in the study of various biological processes such as protein synthesis, enzyme activity, and neurotransmitter function. This compound is also used in the development of new drugs and therapies for various diseases such as cancer, neurodegenerative disorders, and metabolic disorders.